Cas no 2171961-09-2 (5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride)

• Product Name: 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride
• CAS No: 2171961-09-2
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 5849071
• PubChem ID: 165870381
• Update Time: 2025-10-30

5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1618382
• 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride
• 2171961-09-2

• Inchi： 1S/C10H11FN2O2S/c1-6(2)7-3-4-9-8(5-7)10(13-12-9)16(11,14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： KVFBSQJUTVOJNU-UHFFFAOYSA-N
• SMILES： S(C1=C2C(C=CC(=C2)C(C)C)=NN1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride

Introduction to 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride (CAS No. 2171961-09-2)

5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride (CAS No. 2171961-09-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole scaffold, which is a heterocyclic structure consisting of a benzene ring fused with a pyrrole ring. The presence of a sulfonyl fluoride group at the 3-position and an isopropyl substituent at the 5-position enhances its utility in synthetic chemistry and drug discovery applications.

The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and versatility in forming bonds with various nucleophiles. This property makes it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. The isopropyl group contributes to the steric environment of the molecule, influencing its interactions with biological targets. Understanding these structural features is crucial for leveraging the compound in downstream applications.

In recent years, there has been growing interest in indazole derivatives as they exhibit a wide range of biological activities. For instance, studies have shown that indazole-based compounds can interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for therapeutic development. The 3-sulfonyl fluoride group on 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride specifically enhances its potential as a tool for exploring these interactions.

One of the most compelling aspects of this compound is its role in the development of novel sulfonamide-based drugs. Sulfonamides are a class of pharmacologically active compounds known for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl fluoride group can be converted into other functional groups, such as sulfonamides or carboxylic acids, through various chemical transformations. This adaptability makes 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride a versatile building block for medicinal chemists.

Recent research has highlighted the importance of fluorinated sulfonyl compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride, the presence of fluorine at the sulfonyl position may contribute to these desirable properties, making it an attractive candidate for further exploration.

The synthesis of 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indazole core can be synthesized through various methods, including cyclization reactions or cross-coupling techniques. The introduction of the sulfonyl fluoride group typically involves halogenation followed by sulfonylation or direct fluorination strategies. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high yield and purity.

In academic research, 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride has been used as a starting material for exploring new chemical pathways and developing novel derivatives. For example, researchers have investigated its reactivity with different nucleophiles to generate diverse sulfonamide analogs. These derivatives have been screened for biological activity against various disease targets, including enzymes involved in cancer metabolism and inflammatory responses.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Companies are actively exploring indazole derivatives as leads for new drugs targeting neurological disorders, infectious diseases, and metabolic conditions. The structural features of 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride, particularly the sulfonyl fluoride group, make it an ideal candidate for further optimization through structure-based drug design approaches.

Advances in computational chemistry have further accelerated the exploration of 5-(propan-2-yl)-1H-indazole-3-sulfonyl fluoride and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities and interactions between the compound and biological targets with high accuracy. These predictions guide experimental efforts by identifying promising candidates for further validation in vitro and in vivo.

The future prospects of this compound are bright, with ongoing research focused on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies may enable more efficient production processes, while collaborations between academia and industry could lead to faster translation of laboratory findings into clinical applications.